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Compound of Interest

Compound Name: Cowaxanthone B

Cat. No.: B1631150 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides essential guidance on

the personal protective equipment (PPE), operational procedures, and disposal of

Cowaxanthone B, a xanthone isolated from the fruits of Garcinia cowa. While a specific

Material Safety Data Sheet (MSDS) is not publicly available, this guide is based on best

practices for handling similar bioactive compounds in a laboratory setting.

Chemical and Physical Properties
Cowaxanthone B is a tetraoxygenated xanthone with the chemical formula C25H28O6 and a

molecular weight of 424.493.[1] It is soluble in solvents such as chloroform, dichloromethane,

ethyl acetate, DMSO, and acetone.[2]
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Property Value Source

Molecular Formula C25H28O6 [1]

Molecular Weight 424.493 g/mol [1]

CAS Number 212842-64-3 [1]

Purity (Typical) >98% [2]

Appearance Solid (White to light yellow) [3]

Solubility
Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone
[2]

Biological Activity Weak antibacterial activity [2][4][5]

Cytotoxicity (KB cells, IC50) 12.85 μM [3]

Personal Protective Equipment (PPE)
Due to the absence of specific toxicity data, a cautious approach is recommended. The

following PPE should be worn at all times when handling Cowaxanthone B:

Body Protection: A liquid-tight laboratory coat or a disposable spray overall should be worn to

protect the skin.[6] For tasks with a higher risk of splashing, a chemical-resistant apron is

also recommended.

Hand Protection: Neoprene or nitrile rubber gloves are essential to prevent skin contact.[6]

Latex gloves are not recommended as they may not provide sufficient protection against all

chemicals.[6] Gloves should be inspected for any signs of degradation or puncture before

use and disposed of after handling the compound.

Eye and Face Protection: Tightly fitting safety goggles or a face shield that protects the entire

face from splashes should be used.[7]

Respiratory Protection: While normal handling in a well-ventilated area may not require

respiratory protection, a certified filtering half mask or a half mask with appropriate filters

should be used if there is a risk of generating dust or aerosols.[7]
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Foot Protection: Closed-toe shoes are mandatory in a laboratory setting. For larger scale

operations or where spills are possible, neoprene or nitrile rubber boots are advised.[6]

Operational Plan: Step-by-Step Handling Protocol
Preparation:

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

Verify that all necessary PPE is available and in good condition.

Have spill control materials (e.g., absorbent pads, appropriate solvent for cleanup) readily

accessible.

Handling and Use:

Wear the full complement of recommended PPE.

When weighing the solid compound, do so in a fume hood or a ventilated balance

enclosure to avoid inhalation of any fine particles.

When preparing solutions, add the solvent to the solid slowly to avoid splashing.

Handle all solutions containing Cowaxanthone B within a fume hood.

Post-Handling:

Decontaminate the work surface with an appropriate solvent.

Carefully remove and dispose of single-use PPE, such as gloves and disposable overalls,

in a designated waste container.

Thoroughly wash hands and any exposed skin with soap and water.

Disposal Plan
All waste materials contaminated with Cowaxanthone B, including unused compound,

solutions, contaminated labware, and disposable PPE, must be treated as chemical waste.
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Solid Waste: Collect in a clearly labeled, sealed container.

Liquid Waste: Collect in a labeled, sealed, and chemical-resistant waste container. Do not

mix with incompatible waste streams.

Disposal: All waste must be disposed of through the institution's hazardous waste

management program, following all local, state, and federal regulations.
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Caption: Logical workflow for the safe handling and disposal of Cowaxanthone B in a

laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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